Cas no 2013822-46-1 (tert-butyl N-{2-2-(cyclobutylmethoxy)ethoxy-3-iodo-2-methylpropyl}carbamate)

Tert-butyl N-{2-[2-(cyclobutylmethoxy)ethoxy]-3-iodo-2-methylpropyl}carbamate is a specialized carbamate-protected intermediate used in organic synthesis and pharmaceutical research. Its key structural features include a tert-butyloxycarbonyl (Boc) protecting group, a cyclobutylmethoxyethyl ether side chain, and an iodo-substituted methylpropyl backbone, offering versatility in further functionalization. The Boc group ensures stability under basic conditions while allowing selective deprotection under acidic conditions. The iodine moiety provides a reactive handle for cross-coupling reactions, such as Suzuki or Sonogashira couplings. This compound is particularly valuable in peptidomimetics and small-molecule drug development due to its balanced reactivity and protective group strategy. Its well-defined stereochemistry and purity make it suitable for controlled synthetic applications.
tert-butyl N-{2-2-(cyclobutylmethoxy)ethoxy-3-iodo-2-methylpropyl}carbamate structure
2013822-46-1 structure
Product Name:tert-butyl N-{2-2-(cyclobutylmethoxy)ethoxy-3-iodo-2-methylpropyl}carbamate
CAS No:2013822-46-1
MF:C16H30INO4
MW:427.318177700043
CID:5941561
PubChem ID:165792319
Update Time:2025-06-09

tert-butyl N-{2-2-(cyclobutylmethoxy)ethoxy-3-iodo-2-methylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{2-2-(cyclobutylmethoxy)ethoxy-3-iodo-2-methylpropyl}carbamate
    • EN300-1136160
    • tert-butyl N-{2-[2-(cyclobutylmethoxy)ethoxy]-3-iodo-2-methylpropyl}carbamate
    • 2013822-46-1
    • Inchi: 1S/C16H30INO4/c1-15(2,3)22-14(19)18-12-16(4,11-17)21-9-8-20-10-13-6-5-7-13/h13H,5-12H2,1-4H3,(H,18,19)
    • InChI Key: GNXIPNCKHAVXDZ-UHFFFAOYSA-N
    • SMILES: ICC(C)(CNC(=O)OC(C)(C)C)OCCOCC1CCC1

Computed Properties

  • Exact Mass: 427.12196g/mol
  • Monoisotopic Mass: 427.12196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 11
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 56.8Ų

tert-butyl N-{2-2-(cyclobutylmethoxy)ethoxy-3-iodo-2-methylpropyl}carbamate Pricemore >>

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Additional information on tert-butyl N-{2-2-(cyclobutylmethoxy)ethoxy-3-iodo-2-methylpropyl}carbamate

Research Brief on Chemical Compound 2013822-46-1 and tert-butyl N-{2-2-(cyclobutylmethoxy)ethoxy-3-iodo-2-methylpropyl}carbamate

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of novel compounds such as 2013822-46-1 and tert-butyl N-{2-2-(cyclobutylmethoxy)ethoxy-3-iodo-2-methylpropyl}carbamate. These compounds are gaining attention due to their potential applications in drug discovery and development, particularly in targeting specific biological pathways and therapeutic areas.

The compound 2013822-46-1 has been identified as a key intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its role in modulating enzyme activity and its potential as a scaffold for designing new inhibitors. The structural features of this compound, including its unique functional groups, make it a promising candidate for further investigation in medicinal chemistry.

tert-butyl N-{2-2-(cyclobutylmethoxy)ethoxy-3-iodo-2-methylpropyl}carbamate, on the other hand, has been studied for its application in peptide synthesis and as a protecting group in organic chemistry. Its stability and reactivity under various conditions have been characterized, providing valuable insights for its use in complex synthetic routes. Recent publications have demonstrated its utility in the synthesis of bioactive peptides and small molecules, underscoring its versatility in pharmaceutical research.

One of the key findings from recent research is the potential synergistic effect of these compounds when used in combination with other therapeutic agents. Preliminary data suggest that they may enhance the efficacy of existing drugs or reduce adverse effects, although further in vitro and in vivo studies are needed to confirm these observations.

In conclusion, the compounds 2013822-46-1 and tert-butyl N-{2-2-(cyclobutylmethoxy)ethoxy-3-iodo-2-methylpropyl}carbamate represent exciting avenues for future research in chemical biology and drug development. Their unique properties and potential applications warrant continued investigation to fully elucidate their mechanisms of action and therapeutic potential.

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